Cas no 2228745-16-0 (2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol
• CAS No: 2228745-16-0
• MF: C₉H₁₀Cl₂FNO
• MW: 238.086204051971
• CID: 6304290
• PubChem ID: 165882988
• Update Time: 2025-05-23

2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol
• EN300-1975802
• 2228745-16-0

• Inchi： 1S/C9H10Cl2FNO/c1-9(2,4-14)5-3-6(12)8(11)13-7(5)10/h3,14H,4H2,1-2H3
• InChI Key： PPIIHZVBNMZOMH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(C)(C)CO

Computed Properties

• Exact Mass: 237.0123475g/mol
• Monoisotopic Mass: 237.0123475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol

Introduction to 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228745-16-0)

2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228745-16-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol is notable for its substituted pyridine ring and the presence of multiple halogen atoms. The 2,6-dichloro and 5-fluoro substitutions on the pyridine ring contribute to its unique electronic and steric properties, which are crucial for its biological activities. The 2-methylpropan-1-ol moiety adds further complexity and functionality to the molecule, making it a versatile candidate for drug development.

In terms of synthesis, 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol can be prepared through a series of well-defined chemical reactions. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with an appropriate alcohol or alkyl halide. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

The biological activities of 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol have been extensively studied in various preclinical models. One of the most significant findings is its potent inhibitory effect on specific enzymes involved in inflammatory pathways. For instance, it has been shown to effectively inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis and colitis. This property makes it a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol has also demonstrated potential as an antiviral agent. Studies have shown that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This broad-spectrum antiviral activity has sparked interest in its potential use as a therapeutic agent against viral infections.

In addition to its therapeutic applications, 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol has been explored for its use in diagnostic imaging. The unique electronic properties of the pyridine ring make it suitable for conjugation with imaging agents such as radioisotopes or fluorescent dyes. This opens up possibilities for developing novel imaging probes that can be used to visualize specific biological processes or disease markers.

The safety profile of 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol is another important aspect that has been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228745-16-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an exciting area of study for researchers aiming to develop new therapeutic agents and diagnostic tools. As research in this field continues to advance, we can expect to see more innovative applications of this compound in the near future.